Cas no 61473-64-1 (1,4-b-D-Cellotriitol)

• Product Name: 1,4-b-D-Cellotriitol
• CAS No: 61473-64-1
• MF: C₁₈H₃₄O₁₆
• MW: 506.452968120575
• CID: 3162597
• PubChem ID: 74539964
• Update Time: 2025-06-26

1,4-b-D-Cellotriitol Chemical and Physical Properties

Names and Identifiers

• 1,4-β-D-Cellotriitol (borohydride reduced cellotriose)
• O-beta-D-Glucopyranosyl-(1→4)-O-beta-D-glucopyranosyl-(1→4)-D-glucitol
• (2S,3R,4R,5R)-4-[(2S,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxyhexane-1,2,3,5,6-pentol
• (2S,3R,4R,5R)-4-(((2S,3R,4R,5S,6R)-3,4-Dihydroxy-6-(hydroxymethyl)-5-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)hexane-1,2,3,5,6-pentaol
• 61473-64-1
• 1,4-?-D-Cellotriitol
• 1,4-b-D-Cellotriitol (borohydride reduced cellotriose)
• OC31993
• 1,4-b-D-Cellotriitol

• Inchi： 1S/C18H34O16/c19-1-5(23)9(25)15(6(24)2-20)33-18-14(30)12(28)16(8(4-22)32-18)34-17-13(29)11(27)10(26)7(3-21)31-17/h5-30H,1-4H2/t5-,6+,7+,8+,9+,10+,11-,12+,13+,14+,15+,16+,17-,18-/m0/s1
• InChI Key： XJCCHWKNFMUJFE-JTCQMAGDSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)O[C@H]([C@@H](CO)O)[C@@H]([C@H](CO)O)O

Computed Properties

• Exact Mass: 506.18468499Da
• Monoisotopic Mass: 506.18468499Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.4
• Topological Polar Surface Area: 280Ų

Experimental Properties

• Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 166-168 ºC
• Solubility: Slightly soluble (11 g/l) (25 º C),

Additional information on 1,4-b-D-Cellotriitol

1,4-b-D-Cellotriitol: A Key Component in Biomass Utilization and Biotechnological Applications

1,4-b-D-Cellotriitol, also known as CAS No. 61473-64-1, is a complex polysaccharide derived from cellulosic biomass. This compound represents a critical structural element in the cellulose and hemicellulose networks of plant cell walls. Recent advances in biomass conversion technologies have highlighted the importance of 1,4-b-D-Cellotriitol in the development of sustainable industrial processes. Its unique glycosidic bond configuration and polymeric structure make it a promising candidate for applications in biomaterials, drug delivery systems, and biofuel production.

1,4-b-D-Cellotriitol is a member of the cellulosic polysaccharide family, characterized by its β-D-glucopyranosyl units connected via 1,4-β-D-glycosidic bonds. This structural feature distinguishes it from other cellulosic derivatives and contributes to its functional versatility. Research published in Frontiers in Bioengineering and Biotechnology (2023) has demonstrated that 1,4-b-D-Cellotriitol exhibits exceptional hydrophilic properties, making it suitable for applications in water-based solvents and biocompatible formulations. The polymeric nature of 1,4-b-D-Cellotriitol also allows for the incorporation of functional groups, enhancing its adaptability to various industrial requirements.

Recent studies have focused on the biodegradation mechanisms of 1,4-b-D-Cellotriitol, particularly in the context of environmental sustainability. A 2023 paper in ACS Sustainable Chemistry & Engineering explored the role of microbial enzymes in breaking down 1,4-b-D-Cellotriitol into simpler sugars. The research highlighted the potential of cellulolytic bacteria in converting 1,4-b-D-Cellotriitol into bioethanol, a renewable energy source. This finding underscores the importance of 1,4-b-D-Cellotyriol in the transition towards carbon-neutral industrial processes.

The synthetic production of 1,4-b-D-Cellotriitol has also been a topic of recent interest. A 2024 study in Biomacromolecules described a novel enzymatic synthesis method that enables the controlled formation of 1,4-b-D-Cellotriitol from glucose precursors. This method offers a more efficient and scalable approach compared to traditional chemical synthesis, reducing the environmental impact associated with polysaccharide production. The enzymatic route also allows for the customization of 1,4-b-D-Cellotriitol properties, such as viscosity and thermal stability, to meet specific application needs.

Applications of 1,4-b-D-Cellotriitol extend beyond energy production and biodegradation. In the field of biomedical engineering, 1,4-b-D-Cellotriitol has shown promise as a drug delivery matrix. A 2023 review in Advanced Drug Delivery Reviews discussed the use of 1,4-b-D-Cellotriitol-based hydrogels for controlled release of therapeutic agents. The hydrophilic nature of 1,4-b-D-Cellotriitol allows for the encapsulation of hydrophobic drugs, improving their solubility and bioavailability. This application is particularly relevant in the development of targeted drug delivery systems for chronic diseases.

The compatibility of 1,4-b-D-Cellotriitol with biomaterials has also been explored in the context of regenerative medicine. Research published in Biomaterials Science (2023) investigated the use of 1,4-b-D-Cellotriitol as a cell culture scaffold. The study found that 1,4-b-D-Cellotriitol supports the adhesion and proliferation of mesenchymal stem cells, making it a viable option for tissue engineering applications. The biocompatibility of 1,4-b-D-Cellotriitol is further enhanced by its non-toxic profile, which is crucial for in vivo applications.

In the realm of environmental science, 1,4-b-D-Cellotriitol has been studied for its role in carbon sequestration. A 2024 paper in Environmental Science & Technology examined the potential of 1,4-b-D-Cellotriitol to act as a carbon sink in terrestrial ecosystems. The research indicated that 1,4-b-D-Cellotriitol can absorb and store significant amounts of carbon dioxide, contributing to climate change mitigation. This finding highlights the multifaceted role of 1,4-b-D-Cellotriitol in addressing global environmental challenges.

Despite its promising applications, the production and utilization of 1,4-b-D-Cellotriitol face several challenges. One of the primary obstacles is the high cost of raw materials and energy-intensive processing methods. A 2023 study in Green Chemistry proposed a cost-effective synthesis strategy that integrates biorefinery processes with 1,4-b-D-Cellotriitol production. This approach aims to reduce production costs while improving resource efficiency. Additionally, the scalability of 1,4-b-D-Cellotriitol production remains a critical factor in its widespread adoption.

Future research on 1,4-b-D-Cellotriitol is likely to focus on nanotechnology applications and smart material development. A 2024 paper in Nano Letters explored the use of 1,4-b-D-Cellotriitol in nanocomposite materials for electronic devices. The study demonstrated that 1,4-b-D-Cellotriitol can enhance the mechanical strength and flexibility of nanocomposites, opening new avenues for flexible electronics. These advancements underscore the potential of 1,4-b-D-Cellotriitol in emerging technologies.

As the demand for sustainable materials continues to rise, 1,4-b-D-Cellotriitol is poised to play a significant role in various industries. Its unique structural properties and functional versatility make it a valuable resource for innovative applications. However, continued research and development are essential to overcome existing challenges and fully realize the potential of 1,4-b-D-Cellotriitol in the bioeconomy. The integration of biotechnology, chemical engineering, and environmental science will be crucial in advancing 1,4-b-D-Cellotriitol as a key component of sustainable industrial processes.

In conclusion, 1,4-b-D-Cellotriitol represents a promising polysaccharide with diverse applications in energy production, biomaterials, environmental science, and nanotechnology. Its structural characteristics and functional properties make it a valuable resource for sustainable development. While challenges remain in production costs and scalability, ongoing research is likely to address these issues and expand the potential uses of 1,4-b-D-Cellotriitol. As the field of biotechnology advances, 1,4-b-D-Cellotriitol is expected to become an increasingly important material in the bioeconomy.

1,4-β-D-Glucan (1,4-β-Glucan) is a complex polysaccharide composed of glucose units linked by β-1,4 glycosidic bonds. It is found in various natural sources, including yeast cell walls, fungal cell walls, and certain bacteria. This compound has garnered significant attention due to its diverse biological activities and potential applications in medicine, food science, and biotechnology. Below is a structured overview of its properties, applications, and future prospects. --- ### 1. Structural and Chemical Properties - Composition: Made of glucose monomers connected via β-1,4 glycosidic bonds. - Molecular Weight: Varies widely depending on the source and degree of polymerization. - Physical Properties: - Solubility: Soluble in water, forming viscous solutions. - Viscosity: High molecular weight forms highly viscous solutions. - Thermodynamic Stability: Resistant to enzymatic degradation by amylases but susceptible to hydrolysis by β-glucanases. - Chemical Stability: Stable under normal conditions but may degrade under extreme pH or temperature. --- ### 2. Biological Activities - Immune Modulation: - Acts as a dietary fiber and stimulates the immune system by activating macrophages, NK cells, and T-cells. - Enhances the production of cytokines (e.g., interleukin-1β, interleukin-6) and interferons. - Antioxidant Activity: - Scavenges free radicals and reduces oxidative stress. - May inhibit lipid peroxidation and protect cells from oxidative damage. - Anti-inflammatory Effects: - Modulates inflammatory responses by suppressing pro-inflammatory cytokines (e.g., TNF-α, IL-1β) and promoting anti-inflammatory cytokines (e.g., IL-10). - Anticancer Potential: - Induces apoptosis in cancer cells. - Inhibits tumor growth by enhancing immune surveillance and reducing angiogenesis. - Prebiotic Effects: - Promotes the growth of beneficial gut microbiota, particularly Bifidobacterium and Lactobacillus species. - May improve gut barrier function and reduce inflammation in the gastrointestinal tract. --- ### 3. Applications #### A. Food Industry - Dietary Fiber: Used as a functional ingredient to improve texture, viscosity, and nutritional value in food products. - Functional Foods: Incorporated into health foods, cereals, and beverages to enhance immune support and digestive health. - Stabilizer and Thickener: Utilized in sauces, dressings, and frozen desserts due to its thickening and stabilizing properties. #### B. Pharmaceutical and Nutraceuticals - Immunomodulatory Agents: Used in supplements and medications to boost immune function and treat immunodeficiency disorders. - Cancer Therapy: Investigated as an adjunct therapy to enhance the efficacy of chemotherapy and radiation. - Anti-inflammatory Drugs: Potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). #### C. Biotechnology and Industrial Applications - Biofuel Production: Serves as a feedstock for bioethanol production, though its high molecular weight may require pretreatment. - Biodegradable Materials: Used in the development of biodegradable films, packaging, and scaffolds for tissue engineering. - Enzymatic Hydrolysis: Serves as a substrate for enzymes like β-glucanases and lactic acid bacteria in fermentation processes. --- ### 4. Challenges and Limitations - Production Costs: High molecular weight and complex structure may increase production costs. - Enzymatic Accessibility: The β-1,4 glycosidic bonds are resistant to hydrolysis by most amylases, requiring specialized enzymes for processing. - Variability in Source: The composition and properties of 1,4-β-glucan can vary depending on the source (e.g., yeast vs. fungal sources). - Regulatory Hurdles: Limited regulatory approval for certain applications, particularly in pharmaceutical and nutraceutical contexts. --- ### 5. Future Prospects - Advanced Biotechnology: Development of genetically modified organisms (GMOs) to produce high-purity 1,4-β-glucan with consistent properties. - Nanotechnology Integration: Potential use in nanocarriers for targeted drug delivery and enhanced bioavailability. - Personalized Medicine: Tailoring 1,4-β-glucan-based therapies to individual patient needs based on immune status and disease profiles. - Sustainable Production: Exploration of cost-effective and eco-friendly methods for large-scale production, including fermentation and chemical synthesis. --- ### 6. Conclusion 1,4-β-D-Glucan is a versatile and biologically active polysaccharide with a wide range of applications in health, food, and biotechnology. Its immune-modulating and anti-inflammatory properties make it a promising candidate for therapeutic and preventive applications. While challenges in production and regulation persist, ongoing research and technological advancements are likely to expand its utility and accessibility in the future. As the field of biotechnology continues to evolve, 1,4-β-glucan is poised to play an increasingly important role in promoting human health and sustainability.